Cas no 1343804-75-0 (3-(3-Buten-1-ylamino)-1-propanol)

• Product Name: 3-(3-Buten-1-ylamino)-1-propanol
• CAS No: 1343804-75-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5095545
• Update Time: 2025-10-05

3-(3-Buten-1-ylamino)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Buten-1-ylamino)-1-propanol
• 3-(but-3-enylamino)propan-1-ol
• 3-[(but-3-en-1-yl)amino]propan-1-ol

• Inchi： 1S/C7H15NO/c1-2-3-5-8-6-4-7-9/h2,8-9H,1,3-7H2
• InChI Key： IBDKRVBETNIBFG-UHFFFAOYSA-N
• SMILES： OCCCNCCC=C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 63.9
• XLogP3: 0.6
• Topological Polar Surface Area: 32.299

Additional information on 3-(3-Buten-1-ylamino)-1-propanol

Recent Advances in the Study of 3-(3-Buten-1-ylamino)-1-propanol (CAS: 1343804-75-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-Buten-1-ylamino)-1-propanol (CAS: 1343804-75-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 3-(3-Buten-1-ylamino)-1-propanol as a building block in the synthesis of more complex molecules. Its reactive amino and hydroxyl groups make it an attractive candidate for derivatization, enabling the creation of novel compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways.

One of the most promising areas of research involves the compound's potential as a modulator of cellular signaling pathways. Preliminary in vitro studies have demonstrated its ability to interact with key protein targets, suggesting possible applications in the treatment of inflammatory diseases and certain types of cancer. The mechanism of action appears to involve the compound's capacity to disrupt protein-protein interactions critical for disease progression.

In terms of pharmacokinetics, recent investigations have focused on optimizing the bioavailability and metabolic stability of derivatives based on 3-(3-Buten-1-ylamino)-1-propanol. Structure-activity relationship (SAR) studies have identified specific modifications that can enhance both the potency and selectivity of these compounds while maintaining favorable drug-like properties.

The safety profile of 3-(3-Buten-1-ylamino)-1-propanol and its derivatives has been another important focus of recent research. Toxicology studies conducted in animal models have provided valuable insights into the compound's potential side effects and therapeutic window, information that will be crucial for future clinical development.

Looking forward, researchers are exploring the application of 3-(3-Buten-1-ylamino)-1-propanol in drug delivery systems, particularly in the development of prodrugs and targeted therapies. The compound's chemical properties make it suitable for conjugation with various drug molecules and targeting moieties, potentially enabling more precise and effective treatments.

In conclusion, 3-(3-Buten-1-ylamino)-1-propanol (CAS: 1343804-75-0) represents a promising scaffold in medicinal chemistry with diverse potential applications. Continued research into its biological activities and optimization of its derivatives will likely yield important contributions to pharmaceutical development in the coming years.